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This technical guide provides a comprehensive overview of the stoichiometry governing the

reaction between silver (Ag) and nitric acid (HNO₃). The reaction is a classic example of a

metal-acid reaction with the nuance that nitric acid's strong oxidizing properties lead to different

products depending on its concentration and the reaction conditions. This document details the

underlying chemical principles, provides structured quantitative data, outlines detailed

experimental protocols, and visualizes the reaction pathways and workflows.

Core Principles of the Reaction
The reaction between silver and nitric acid is a redox process where silver is oxidized to

silver(I) ions (Ag⁺), which then form silver nitrate (AgNO₃), and nitric acid is reduced to various

nitrogen oxides. The specific nitrogen oxide produced is primarily dependent on the

concentration of the nitric acid.

With Concentrated Nitric Acid: In the presence of hot, concentrated nitric acid, silver is

oxidized, and the nitrate ion is reduced to nitrogen dioxide (NO₂), a brown, toxic gas.

With Dilute Nitric Acid: When silver reacts with cold, dilute nitric acid, the primary reduction

product is nitric oxide (NO), a colorless gas that readily oxidizes in air to form nitrogen

dioxide.
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The balanced chemical equations for the two primary reaction pathways are as follows:

Reaction with Concentrated Nitric Acid: Ag(s) + 2HNO₃(aq, conc) → AgNO₃(aq) + NO₂(g) +

H₂O(l)[1][2]

Reaction with Dilute Nitric Acid: 3Ag(s) + 4HNO₃(aq, dil) → 3AgNO₃(aq) + NO(g) + 2H₂O(l)[1]

[2]

It is important to note that in practice, a mixture of nitrogen oxides may be produced, and the

predominant product is dictated by the reaction conditions.[1]

Quantitative Data Summary
The following tables summarize the key quantitative data related to the stoichiometry and

kinetics of the silver and nitric acid reaction.

Table 1: Stoichiometric Mole Ratios

Reactant/Product
Molar Mass ( g/mol
)

Reaction with
Concentrated HNO₃
(Mole Ratio)

Reaction with
Dilute HNO₃ (Mole
Ratio)

Silver (Ag) 107.87 1 3

Nitric Acid (HNO₃) 63.01 2 4

Silver Nitrate (AgNO₃) 169.87 1 3

Nitrogen Dioxide

(NO₂)
46.01 1 -

Nitric Oxide (NO) 30.01 - 1

Water (H₂O) 18.02 1 2

Table 2: Factors Influencing the Rate of Silver Dissolution in Nitric Acid
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Factor Effect on Dissolution Rate
Observations and
Quantitative Insights

Nitric Acid Concentration
Increases up to a certain point,

then decreases

The dissolution rate is

accelerated with acid

concentrations less than 10

mol/L. Concentrations greater

than 10 mol/L can lead to a

decrease in the dissolution

rate.[3][4][5] Maximum silver

recovery of 97% has been

observed at 4.0 M nitric acid.

[6][7]

Temperature
Increases with increasing

temperature

The reaction is slow at room

temperature, especially with

concentrated acid, and often

requires heating to initiate and

sustain a reasonable rate.[8]

The activation energy for the

dissolution of silver in nitric

acid has been reported to be in

the range of 33.95 kJ/mol to

68.87 kJ/mol, depending on

the specific silver-containing

material.[4][5][9]

Silver Particle Size
Increases with decreasing

particle size

Smaller particle sizes (e.g.,

powder or shot) provide a

larger surface area for the

reaction, leading to a faster

dissolution rate.[3][5]

Stirring Speed
Increases with increasing

stirring speed

Agitation helps to bring fresh

reactant to the silver surface

and remove dissolved

products, thus enhancing the

reaction rate.[3][5]
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Experimental Protocols
The following are detailed methodologies for conducting the reaction of silver with both

concentrated and dilute nitric acid in a laboratory setting.

Reaction of Silver with Concentrated Nitric Acid
Objective: To synthesize silver nitrate using concentrated nitric acid.

Materials:

Pure silver metal (e.g., foil, wire, or shot)

Concentrated nitric acid (68-70%)

Distilled water

Beaker or Erlenmeyer flask

Hot plate

Glass stirring rod

Fume hood

Personal Protective Equipment (PPE): chemical resistant gloves, safety goggles, lab coat

Procedure:

Preparation: Weigh a known mass of pure silver and place it in a clean beaker or Erlenmeyer

flask. All operations must be conducted in a well-ventilated fume hood due to the evolution of

toxic nitrogen dioxide gas.[8][10]

Reaction: Carefully add a stoichiometric excess of concentrated nitric acid to the silver in the

beaker. A common guideline is to use approximately 1.5 to 2 mL of concentrated nitric acid

for every gram of silver.

Heating: Gently heat the mixture on a hot plate. The reaction is often slow at room

temperature but will accelerate upon heating, evidenced by the evolution of brown nitrogen
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dioxide gas.[8][11]

Dissolution: Continue heating and stirring the mixture until all the silver has dissolved. The

solution will turn a greenish-blue if copper impurities are present in the silver.

Crystallization: Once the reaction is complete, turn off the heat and allow the solution to cool

slowly. As the solution cools, the solubility of silver nitrate decreases, and crystals of AgNO₃

will precipitate.

Isolation and Drying: Decant the remaining acid or filter the crystals using a Büchner funnel.

Wash the crystals with a small amount of cold, distilled water to remove any residual acid.

Dry the crystals in a desiccator or a low-temperature oven.

Reaction of Silver with Dilute Nitric Acid
Objective: To synthesize silver nitrate using dilute nitric acid.

Materials:

Pure silver metal

Concentrated nitric acid (68-70%)

Distilled water

Beaker or Erlenmeyer flask

Glass stirring rod

Fume hood

PPE: chemical resistant gloves, safety goggles, lab coat

Procedure:

Preparation of Dilute Nitric Acid: In a fume hood, carefully add a measured volume of

concentrated nitric acid to a volume of distilled water to achieve the desired dilute
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concentration (e.g., 2 M to 4 M). Remember to always add acid to water, not the other way

around.

Reaction: Place a known mass of pure silver into a beaker and add the prepared dilute nitric

acid. The reaction will proceed at room temperature, though gentle warming can increase the

rate. The evolution of a colorless gas (nitric oxide) will be observed.

Completion: Allow the reaction to proceed, with occasional stirring, until the silver is

completely dissolved.

Crystallization and Isolation: Follow the same crystallization, isolation, and drying procedures

as described for the reaction with concentrated nitric acid (steps 5 and 6 in section 4.1).

Mandatory Visualizations
The following diagrams, created using the DOT language, illustrate the key reaction pathways

and a generalized experimental workflow.
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Caption: Reaction pathways of silver with concentrated and dilute nitric acid.
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Caption: Generalized experimental workflow for the synthesis of silver nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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